1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been studied extensively due to its potential applications in scientific research.
Scientific Research Applications
1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine has been used in various scientific research applications, including as a tool for studying the central nervous system. 1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine has been shown to bind to and activate serotonin receptors, leading to increased release of neurotransmitters such as dopamine and norepinephrine. This activity has been studied in relation to the treatment of psychiatric disorders such as depression and anxiety.
Mechanism of Action
1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine acts as a partial agonist at serotonin receptors, specifically the 5-HT2A and 5-HT2B receptors. This activity leads to the release of neurotransmitters such as dopamine and norepinephrine, which are involved in the regulation of mood, motivation, and arousal.
Biochemical and Physiological Effects:
1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature in animal studies. These effects are thought to be related to the release of neurotransmitters such as norepinephrine and serotonin. 1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine has also been shown to increase locomotor activity and induce hyperactivity in animals.
Advantages and Limitations for Lab Experiments
1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine has several advantages for use in lab experiments, including its high potency and selectivity for serotonin receptors. However, 1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine also has limitations, including its potential for toxicity and lack of specificity for certain serotonin receptor subtypes.
Future Directions
For the study of 1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine include investigating its potential as a therapeutic agent for psychiatric disorders and as a tool for studying the central nervous system.
Synthesis Methods
1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine can be synthesized through a series of reactions starting with the condensation of 2-pyridinecarboxaldehyde and 1,3-benzodioxole-5-carboxaldehyde. The resulting intermediate is then reacted with piperazine in the presence of a catalyst to form 1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine. The purity of the synthesized 1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine can be improved through recrystallization and chromatography.
properties
IUPAC Name |
1,3-benzodioxol-5-yl-(4-pyridin-2-ylpiperazin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O3/c21-17(13-4-5-14-15(11-13)23-12-22-14)20-9-7-19(8-10-20)16-3-1-2-6-18-16/h1-6,11H,7-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWFUGBGUPBNWMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=CC=N2)C(=O)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-Benzodioxol-5-ylcarbonyl)-4-(2-pyridinyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.